Cas no 2904-58-7 (Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI))
2904-58-7 structure
Product Name:Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI)
CAS No:2904-58-7
MF:C11H13NO
MW:175.227022886276
CID:274928
PubChem ID:255937
Update Time:2025-04-19
Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI)
- 2,3,5,6-Tetramethylbenzonitrile N-oxide
- 2,3,5,6-Tetramethyl-benzoesaeurenitril-N-oxid
- 2,3,5,6-tetramethyl-benzonitrile N-oxide
- 2,3,5,6-tetramethylbenzonitrile oxide
- 2,3,5,6-tetramethyl-benzonitrile oxide
- 2,3,5,6-Tetramethylbenzonitriloxid
- 2,3,5,6-Tetramethyl-benzonitriloxid
- 2904-58-7
- 2,5,6-Tetramethylbenzonitrile N-oxide
- NCIOpen2_000720
- DTXSID90951638
- NSC-82070
- Benzonitrile,3,5,6-tetramethyl-, N-oxide
- NSC82070
- 2,5,6-Tetramethylbenzonitrile oxide
-
- Inchi: 1S/C11H13NO/c1-7-5-8(2)10(4)11(6-12-13)9(7)3/h5H,1-4H3
- InChI Key: MEAZFTNDZHVRDA-UHFFFAOYSA-N
- SMILES: [O-][N+]#CC1=C(C)C(C)=CC(C)=C1C
Computed Properties
- Exact Mass: 175.09979
- Monoisotopic Mass: 175.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- Density: 0.97
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- Refractive Index: 1.511
- PSA: 27.42
- LogP: 2.82538
Benzonitrile,2,3,5,6-tetramethyl-, N-oxide (6CI,7CI,8CI,9CI) Related Literature
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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